6-ethyl-3,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• SMILES: CCC1=C(N2C(=C(C=N2)C)NC1=O)C
• InChI: InChI=1S/C10H13N3O/c1-4-8-7(3)13-9(12-10(8)14)6(2)5-11-13/h5H,4H2,1-3H3,(H,12,14)
• InChIKey: XXEYIJBLJZKYDD-UHFFFAOYSA-N

6-Ethyl-3,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Chemical Identity & Properties

6-Ethyl-3,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS 1566233-39-3) is a trisubstituted pyrazolo[1,5-a]pyrimidine with molecular formula C₁₀H₁₃N₃O and molecular weight 191.23 g/mol . The compound features a 6-ethyl substituent and methyl groups at positions 3 and 7 on the fused pyrazole-pyrimidine bicyclic core. Its calculated LogP is 1.20184, topological polar surface area (TPSA) is 50.16 Ų, and it possesses one rotatable bond (the 6-ethyl group) with three hydrogen bond acceptors and one hydrogen bond donor . The closest commercially available analogs include the positional isomer 7-ethyl-2,6-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS 1566465-99-3), the des-ethyl analog 6,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS 1567108-76-2), and the unsubstituted parent scaffold pyrazolo[1,5-a]pyrimidin-5(4H)-one (CAS 29274-22-4). This compound is available from research chemical suppliers at 95% purity and is intended exclusively for laboratory research use .

1

3,6-disubstitution pattern aligns with published KDR kinase inhibitor pharmacophore

2

Scaffold suited for kinase-targeted lead generation and SAR-by-substitution studies

3

Non-ChEBI-registered scaffold supports screening-library diversity and de novo hit discovery

Non-Interchangeability of 6-Ethyl-3,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one with Its Analogs

Although the 6-ethyl-3,7-dimethyl substitution isomer shares the identical molecular formula (C₁₀H₁₃N₃O) and molecular weight (191.23) with the 7-ethyl-2,6-dimethyl isomer , the position of the ethyl substituent (C6 vs. C7) and the methyl group placement (C3/C7 vs. C2/C6) produce distinct spatial and electronic topologies that govern molecular recognition by biological targets. Published structure–activity relationship (SAR) studies on pyrazolo[1,5-a]pyrimidines as kinase inhibitors have established that the 3- and 6-positions are critical determinants of potency; 3,6-disubstituted analogs achieved KDR IC₅₀ values as low as 19 nM [1]. The 6-ethyl-3,7-dimethyl substitution pattern places alkyl substituents at both the C3 and C6 pharmacophoric positions, whereas the 7-ethyl-2,6-dimethyl isomer shifts the ethyl group to C7 and methyl groups to C2/C6—a fundamentally different pharmacophore arrangement. Additionally, the 6,7-dimethyl des-ethyl analog (C₈H₉N₃O, MW 163.18) differs by one ethyl group (~28 Da), yielding a calculated LogP of 0.63944 (ΔLogP = +0.56 vs. the target compound) . Ignoring these substitution-specific differences and treating these analogs as interchangeable risks selecting a scaffold with divergent lipophilicity, conformational flexibility, and target engagement profile.

!

Positional isomer mismatch: 7-ethyl-2,6-dimethyl isomer shifts substitution away from the validated 3,6-KDR pharmacophore; target engagement profile may differ.

!

Des-ethyl analog divergence: 6,7-dimethyl analog lacks the 6-ethyl group, reducing lipophilicity and conformational flexibility; permeability and binding behavior may not transfer.

!

Screening-library bias: ChEBI-registered isomer (CHEBI:108521) appears in LINCS screening collections; using it may duplicate prior public-domain assay data.

• [1] Fraley, M.E., Hoffman, W.F., Rubino, R.S., Hungate, R.W., Tebben, A.J., Rutledge, R.Z., McFall, R.C., Huckle, W.R., Kendall, R.L., Coll, K.E. and Thomas, K.A. (2002). Synthesis and Initial SAR Studies of 3,6-Disubstituted Pyrazolo[1,5-a]pyrimidines: A New Class of KDR Kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters, 12(24), 2767–2770. View Source

6-Ethyl-3,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Quantitative Differentiation vs. Analogs

Lipophilicity Increment Over Des-Ethyl Analog for Membrane Permeability

The 6-ethyl substituent on the target compound increases calculated LogP by 0.56 log units compared to the 6,7-dimethyl analog, which lacks the 3-ethyl group entirely. On the same computational platform (leyan.com), the target compound records LogP = 1.20184 while the des-ethyl comparator 6,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS 1567108-76-2) records LogP = 0.63944 . Both compounds share identical TPSA (50.16 Ų), indicating that the lipophilicity difference arises solely from the additional ethyl carbon atoms without altering polar surface area. This represents a ~0.56 log unit (approximately 3.6-fold) increase in octanol–water partition coefficient, a magnitude known to be meaningful for passive membrane permeability in the context of oral drug-likeness optimization (where LogP values between 1 and 3 are generally favored) .

Lipophilicity Increment

Data to verify

ΔLogP +0.56 vs. des-ethyl analog

Supports lipophilicity-guided scaffold selection

Computed LogP; experimental determination recommended

Evidence Dimension	Calculated octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 1.20184
Comparator Or Baseline	6,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: LogP = 0.63944
Quantified Difference	ΔLogP = +0.5624 (∼3.6-fold increase in partition coefficient)
Conditions	Calculated LogP values from leyan.com vendor database, identical computational method for both compounds

Why This Matters

A 0.56 log unit LogP increment shifts the compound into a more favorable lipophilicity range (LogP 1–3) for cellular permeability while retaining identical TPSA, offering a quantifiable advantage for medicinal chemistry programs optimizing membrane penetration without increasing polar surface area burden.

Conformational Flexibility Advantage Over Rigid Des-Ethyl Analog

The target compound possesses one rotatable bond (the 6-ethyl C–C bond), whereas the 6,7-dimethyl des-ethyl analog has zero rotatable bonds . This single rotatable bond provides a measurable increase in conformational flexibility without violating commonly applied drug-likeness thresholds (rotatable bond count ≤ 10). The presence of a rotatable ethyl group allows the compound to sample multiple low-energy conformations, which can be advantageous for induced-fit binding to protein targets. The 6,7-dimethyl analog, with its fully methyl-substituted scaffold and zero rotatable bonds, is conformationally rigid and may not adapt to binding pockets requiring ethyl-group reorientation .

Conformational Flexibility

Data to verify

1 vs. 0 rotatable bonds

Supports conformational flexibility review

Vendor-reported; structural confirmation advised

Evidence Dimension	Number of rotatable bonds (conformational flexibility)
Target Compound Data	1 rotatable bond
Comparator Or Baseline	6,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: 0 rotatable bonds
Quantified Difference	ΔRotatable Bonds = +1 (from 0 to 1)
Conditions	Rotatable bond count as reported on leyan.com vendor database for both compounds

Why This Matters

The presence of one rotatable bond (versus zero) gives the target compound a measurable conformational advantage for protein target engagement while remaining well within optimal drug-likeness space; this is a quantifiable structural feature that directly affects molecular recognition and cannot be replicated by the rigid des-ethyl analog.

C3/C6 Disubstitution Aligns with KDR Kinase Pharmacophore

Published SAR studies on pyrazolo[1,5-a]pyrimidines as KDR (VEGFR2) kinase inhibitors have demonstrated that substitution at both the 3- and 6-positions is critical for achieving high potency. In the foundational study by Fraley et al. (2002), 3,6-disubstituted pyrazolo[1,5-a]pyrimidines were optimized to KDR IC₅₀ = 19 nM (compound 3g, bearing 3-thienyl and 6-(4-methoxyphenyl) substituents) [1]. The target compound—6-ethyl-3,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one—features alkyl substitution at both the C3 (methyl) and C6 (ethyl) positions, consistent with the 3,6-disubstitution pharmacophoric pattern validated in this SAR series. In contrast, the 7-ethyl-2,6-dimethyl positional isomer (CAS 1566465-99-3) places the ethyl group at C7 with methyls at C2 and C6, resulting in a 2,6,7-substitution pattern that does not align with the 3,6-pharmacophore model established for KDR inhibition . No comparable published potency data exist for 2,6,7-trisubstituted pyrazolo[1,5-a]pyrimidines as KDR inhibitors, making the 3,6-substitution pattern a structurally defined advantage for kinase-targeted design [1].

KDR Pharmacophore Alignment

Class-level

3,6-disubstitution matches published KDR inhibitor pharmacophore (benchmark IC50 19 nM)

Supports pharmacophore-guided scaffold selection

Class-level SAR inference; direct potency data not yet reported for this compound

Evidence Dimension	Alignment with validated kinase inhibitor pharmacophore (3,6-disubstitution pattern)
Target Compound Data	Substitution at C3 (methyl) and C6 (ethyl) – matches 3,6-disubstituted KDR inhibitor pharmacophore
Comparator Or Baseline	7-Ethyl-2,6-dimethyl isomer: substitution at C2 (methyl), C6 (methyl), C7 (ethyl) – 2,6,7-substitution pattern outside validated 3,6-pharmacophore; Literature benchmark: compound 3g KDR IC₅₀ = 19 nM (3,6-disubstituted series)
Quantified Difference	Pharmacophoric alignment (qualitative): 3,6-substitution matches published high-potency KDR inhibitor scaffold; 2,6,7-substitution does not. Literature KDR IC₅₀ benchmark for 3,6-disubstituted series: 19 nM.
Conditions	KDR kinase inhibition assay (isolated enzyme); Fraley et al., Bioorg. Med. Chem. Lett. 2002, 12, 2767–2770

Why This Matters

The 3,6-substitution pattern of the target compound aligns structurally with a published, experimentally validated kinase inhibitor pharmacophore (KDR IC₅₀ = 19 nM benchmark), whereas the 7-ethyl-2,6-dimethyl isomer does not; this provides a rational, SAR-based reason to select the 6-ethyl-3,7-dimethyl scaffold when kinase inhibitor design is the research objective.

• [1] Fraley, M.E., Hoffman, W.F., Rubino, R.S., Hungate, R.W., Tebben, A.J., Rutledge, R.Z., McFall, R.C., Huckle, W.R., Kendall, R.L., Coll, K.E. and Thomas, K.A. (2002). Synthesis and Initial SAR Studies of 3,6-Disubstituted Pyrazolo[1,5-a]pyrimidines: A New Class of KDR Kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters, 12(24), 2767–2770. KDR IC₅₀ = 19 nM for compound 3g. View Source

Non-ChEBI Registration Differentiates from the Registered Isomer

The target compound (CAS 1566233-39-3, 6-ethyl-3,7-dimethyl substitution) has no entry in the ChEBI (Chemical Entities of Biological Interest) database as of the latest available curation. In contrast, the positional isomer 6-ethyl-2,7-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-5-one is registered as CHEBI:108521 and is linked to the LINCS screening library (LSM-19896) [1][2]. This means that the CHEBI:108521 isomer has been pre-selected for inclusion in curated biological screening collections, potentially introducing selection bias in published screening results. The target compound, lacking ChEBI registration, represents a chemically distinct and less-biased scaffold for de novo screening campaigns. For procurement decisions involving compound library design, selecting the non-ChEBI-registered 6-ethyl-3,7-dimethyl isomer avoids overlap with pre-existing screening collections and provides a structurally novel entry for hit discovery [1][2].

Database Registration Status

Reported

No ChEBI entry; isomer registered as CHEBI:108521 (LINCS LSM-19896)

Supports screening-library diversity context

ChEBI/LINCS curation status; verify current registration at time of procurement

Evidence Dimension	Database registration status (ChEBI curation)
Target Compound Data	No ChEBI entry; not registered in curated biological screening databases
Comparator Or Baseline	6-Ethyl-2,7-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-5-one: CHEBI:108521; linked to LINCS screening library (LSM-19896)
Quantified Difference	Qualitative binary difference: unregistered vs. registered in ChEBI and LINCS
Conditions	ChEBI database (accessed via EBI); ZFIN cross-reference; LINCS small molecule portal

Why This Matters

For procurement of compounds intended for unbiased screening library assembly, the absence of ChEBI/LINCS registration means the target compound is less likely to have been previously screened in public-domain assays, reducing redundancy and increasing the probability of discovering novel bioactivity.

• [1] ChEBI (Chemical Entities of Biological Interest). CHEBI:108521 – 6-ethyl-2,7-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-5-one. European Bioinformatics Institute (EBI). View Source
• [2] ZFIN. ChEBI: 6-ethyl-2,7-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-5-one. LINCS:LSM-19896 cross-reference. View Source

6-Ethyl-3,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Research Applications & Procurement

Kinase Inhibitor Lead Generation via 3,6-Disubstituted Pharmacophore

Researchers pursuing KDR (VEGFR2) or related kinase inhibitor programs should prioritize this compound over the 7-ethyl-2,6-dimethyl positional isomer because the 3,6-substitution pattern directly maps onto the validated KDR inhibitor pharmacophore established by Fraley et al. (2002), where 3,6-disubstituted pyrazolo[1,5-a]pyrimidines achieved KDR IC₅₀ values as low as 19 nM . The 6-ethyl-3,7-dimethyl scaffold can serve as a minimal alkyl-substituted starting point for further SAR exploration at the C3 and C6 vectors, with the C7 methyl available as an additional derivatization handle. This contrasts with the 7-ethyl-2,6-dimethyl isomer, where the ethyl group occupies C7 (outside the validated pharmacophore) and the critical C3 position is unsubstituted [1].

Physicochemical Optimization via Controlled Lipophilicity

For medicinal chemistry programs where fine-tuning LogP is critical for permeability or solubility optimization, the target compound offers a ΔLogP of +0.56 versus the 6,7-dimethyl des-ethyl analog (LogP 1.20184 vs. 0.63944) without any change in TPSA (50.16 Ų for both) . This controlled lipophilicity increment—achieved solely through the addition of a 3-ethyl group—provides a quantifiable tool for SAR-by-chemistry campaigns. Medicinal chemists can use this compound as a reference point for understanding the contribution of a single ethyl group to LogP within this scaffold series, informing design decisions for balancing permeability and solubility .

Unbiased Screening Library Assembly with Non-ChEBI-Registered Scaffold

For institutions building novel compound screening libraries and seeking to avoid overlap with publicly curated collections, this compound—which lacks ChEBI registration and LINCS database inclusion—offers a structural novelty advantage over the CHEBI:108521-registered 6-ethyl-2,7-dimethyl isomer . Procuring this unregistered isomer reduces the probability that the compound has already been screened in publicly deposited biological assays, increasing its potential value for discovering first-in-class bioactivity in phenotypic or target-based screens [1].

Conformational SAR Studies via the Rotatable Ethyl Group

The target compound's single rotatable bond (6-ethyl C–C) provides a defined conformational degree of freedom absent in the 6,7-dimethyl analog (zero rotatable bonds) . This makes the compound suitable for studies investigating the role of ethyl-group conformational sampling in target binding. Computational chemists can use this compound in molecular dynamics simulations or docking studies to quantify the entropic contribution of the 6-ethyl rotamer to binding free energy, using the rigid 6,7-dimethyl analog as a zero-rotatable-bond control [1].

Application

Selection Property

Validation Focus

Kinase inhibitor lead generation

3,6-disubstitution pharmacophore alignment

Kinase inhibition assay context

Physicochemical optimization

Controlled lipophilicity increment via 6-ethyl group

Permeability-solubility balance review

Screening library assembly

Non-ChEBI-registered scaffold

Screening novelty and redundancy review

Conformational SAR studies

Single rotatable bond at 6-ethyl position

Conformational sampling and target-binding review

• [1] ChEBI. CHEBI:108521 – 6-ethyl-2,7-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-5-one. EBI. LINCS:LSM-19896. View Source